![molecular formula C4O2S4 B3029395 1,3,4,6-Tetrathiapentalene-2,5-dione CAS No. 64394-45-2](/img/structure/B3029395.png)
1,3,4,6-Tetrathiapentalene-2,5-dione
Overview
Description
1,3,4,6-Tetrathiapentalene-2,5-dione, also known as thiapendione, is a chemical compound with the formula C4O2S4 . It is a dithiole containing two carbonyl groups and is used in the synthesis of sulfur heterocyclic compounds .
Synthesis Analysis
Thiapendione has been used in the synthesis of n-type materials poly [Na x (Ni-1,1,2,2-ethenetetrathionate)] and 4,5- bis (alkylthio)-1,3-dithiol-2-ones .Molecular Structure Analysis
The molecular structure of thiapendione is characterized by a dithiole ring containing two carbonyl groups . The compound has a molar mass of 208.28 g/mol . Its crystal structure is monoclinic with a space group P2 1 /c .Chemical Reactions Analysis
Thiapendione is used in the synthesis of sulfur heterocyclic compounds . It has been used in the synthesis of n-type materials poly [Na x (Ni-1,1,2,2-ethenetetrathionate)] and 4,5- bis (alkylthio)-1,3-dithiol-2-ones .Physical And Chemical Properties Analysis
Thiapendione has a molar mass of 208.28 g/mol and a density of 2 g/cm^3 . It has a monoclinic crystal structure with lattice constants a = 3.9321 (8) Å, b = 10.886 (2) Å, c = 8.3000 (9) Å . The molecular shape is D 2h with a dipole moment of 0 D .Scientific Research Applications
Synthesis of Sulfur Heterocyclic Compounds
This compound is used in the synthesis of sulfur heterocyclic compounds . These compounds have a wide range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science.
Synthesis of N-Type Materials
1,3,4,6-Tetrathiapentalene-2,5-dione has been used in the synthesis of n-type materials . N-type materials are used in various electronic devices, including transistors, diodes, and thermoelectric devices.
Synthesis of Poly [Na x (Ni-1,1,2,2-ethenetetrathionate)]
This compound has been used in the synthesis of poly [Na x (Ni-1,1,2,2-ethenetetrathionate)] . This polymer has potential applications in the field of conductive polymers and materials science.
Synthesis of 4,5-Bis (Alkylthio)-1,3-Dithiol-2-Ones
1,3,4,6-Tetrathiapentalene-2,5-dione has been used in the synthesis of 4,5-bis (alkylthio)-1,3-dithiol-2-ones . These compounds have potential applications in organic synthesis and materials science.
Infrared and Raman Spectra Studies
The infrared and Raman spectra of 1,3,4,6-Tetrathiapentalene-2,5-dione have been studied . These studies can provide valuable information about the molecular structure and vibrational modes of the compound, which can be useful in various fields, including analytical chemistry, materials science, and molecular physics.
Crystal Structure Studies
The crystal structure of 1,3,4,6-Tetrathiapentalene-2,5-dione has been studied . Understanding the crystal structure of a compound is crucial in fields like solid-state physics, materials science, and crystallography.
properties
IUPAC Name |
[1,3]dithiolo[4,5-d][1,3]dithiole-2,5-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4O2S4/c5-3-7-1-2(9-3)10-4(6)8-1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMQJUIFJLYEFQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C12=C(SC(=O)S1)SC(=O)S2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4O2S4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3,4,6-Tetrathiapentalene-2,5-dione | |
CAS RN |
64394-45-2 | |
Record name | 1,3,4,6-Tetrathiapentalene-2,5-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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